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Introduction
Brazilein, the oxidized form of the natural dye brazilin extracted from the heartwood of trees of

the genus Caesalpinia, is a versatile nuclear stain.[1] Chemically, it is closely related to

hematoxylin, the cornerstone of routine histological staining, and serves as a potent substitute.

[1][2] Like hematoxylin, brazilein forms a complex with a metallic mordant, typically aluminum

or iron, to stain nuclear chromatin.[1][3] However, instead of the blue-purple hue imparted by

hematoxylin, brazilein stains nuclei a vibrant red or reddish-brown.

These application notes provide detailed protocols for the use of brazilein in combination with

other stains for the differential diagnosis of various tissue components. The protocols

presented here are adaptations of standard histological techniques, with brazilein substituted

for hematoxylin to offer an alternative color profile for microscopic analysis. This can be

particularly useful for researchers who are red-green colorblind or for specific imaging

applications where a red nuclear stain provides better contrast.

I. Brazilein and Eosin (B&E) Staining for General
Tissue Morphology
Application:
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The Brazilein and Eosin (B&E) stain is a direct adaptation of the standard Hematoxylin and

Eosin (H&E) stain. It is used for the routine examination of tissue morphology, providing a clear

differentiation between the nucleus and cytoplasm. This combination is fundamental in

histopathology for observing cellular arrangements, tissue architecture, and identifying

pathological changes.

Principle:

Brazilein, with an aluminum mordant, functions as a basic dye, staining acidic (basophilic)

structures, primarily the heterochromatin and nucleoli within the cell nucleus, a reddish-brown.

Eosin Y, an acidic dye, counterstains basic (acidophilic) structures, such as the cytoplasm and

extracellular proteins, in varying shades of pink and red.

Expected Staining Results:

Tissue Component Staining Color

Nuclei Red to dark red

Cytoplasm Pink to red

Muscle fibers Deep pink/red

Erythrocytes Cherry red

Collagen Pale pink

Experimental Protocol: Brazilein and Eosin (B&E)
Staining
Reagents:

Brazilein Staining Solution:

Brazilin: 1 g

95% Ethanol: 5 ml

Potassium or Ammonium Alum: 50 g
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Distilled Water: 1000 ml

Sodium Iodate: 0.2 g

Glacial Acetic Acid: 20 ml

1% Eosin Y Stock Solution:

Eosin Y: 1 g

Distilled Water: 100 ml

Eosin Y Working Solution:

1% Eosin Y Stock Solution: 1 part

95% Ethanol: 3 parts

Glacial Acetic Acid: 2 drops per 100 ml

Acid Alcohol (1% HCl in 70% ethanol)

Scott's Tap Water Substitute (optional, for bluing)

Ethanol solutions (70%, 95%, and 100%)

Xylene or xylene substitute

Resinous mounting medium

Procedure:

Deparaffinization and Rehydration:

Immerse slides in xylene (2 changes of 5 minutes each).

Transfer through 100% ethanol (2 changes of 3 minutes each).

Transfer through 95% ethanol (2 changes of 3 minutes each).
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Rinse in running tap water for 5 minutes.

Brazilein Staining:

Immerse slides in Brazilein staining solution for 5-10 minutes.

Rinse in running tap water for 5 minutes.

Differentiation:

Dip slides in 1% acid-alcohol for a few seconds to remove excess stain.

Rinse immediately in running tap water.

Bluing:

Immerse slides in Scott's tap water substitute or a weak alkaline solution until nuclei turn a

crisp red.

Rinse in running tap water for 5 minutes.

Eosin Counterstaining:

Immerse slides in Eosin Y working solution for 1-3 minutes.

Rinse briefly in running tap water.

Dehydration, Clearing, and Mounting:

Dehydrate through graded ethanol solutions (95% and 100%).

Clear in xylene (2 changes of 5 minutes each).

Mount with a resinous mounting medium.
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Tissue Preparation Staining Procedure Final Steps
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(Xylene)
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Tissue Preparation Staining Procedure Final Steps
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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